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Compound of Interest

Compound Name: Grubbs Catalyst 2nd Generation

Cat. No.: B123246

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for three distinct tandem
catalytic systems utilizing the Grubbs Catalyst 2nd Generation. These one-pot reactions
streamline synthetic pathways, offering efficient access to valuable chemical motifs. The
protocols are based on peer-reviewed literature and are intended to be a practical guide for
laboratory implementation.

Tandem Metathesis/Photoisomerization for the
Synthesis of Z-Olefins

This protocol describes a novel method to achieve Z-selective cross-metathesis by combining
the typically E-selective Grubbs Catalyst 2nd Generation with a photocatalyst. The in situ
photoisomerization of the initially formed E-alkene to the thermodynamically less stable Z-
iIsomer is driven by visible light.

Signaling Pathway Diagram
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Di-allyl Ether Grubbs 2nd Gen.
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Unsaturated

Carboxylic Acid Vinyl Propionate Grubbs 2nd Gen.
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Involving Grubbs Catalyst 2nd Generation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123246#tandem-catalysis-involving-grubbs-catalyst-
2nd-generation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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